1. Home
  2. Product
  3. 10-allyl-1,13-dimethyl-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-4-ol
10-allyl-1,13-dimethyl-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-4-ol 10-allyl-1,13-dimethyl-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-4-ol SKF-10047 is a sigma-1 receptor agonist.
Brand Name: Vulcanchem
CAS No.: 7619-35-4
VCID: VC0543294
InChI: InChI=1S/C17H23NO/c1-4-8-18-9-7-17(3)12(2)16(18)10-13-5-6-14(19)11-15(13)17/h4-6,11-12,16,19H,1,7-10H2,2-3H3
SMILES: CC1C2CC3=C(C1(CCN2CC=C)C)C=C(C=C3)O
Molecular Formula: C17H24ClNO
Molecular Weight: 293.8 g/mol

10-allyl-1,13-dimethyl-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-4-ol

CAS No.: 7619-35-4

Cat. No.: VC0543294

Molecular Formula: C17H24ClNO

Molecular Weight: 293.8 g/mol

Purity: >98% (or refer to the Certificate of Analysis)

* For research use only. Not for human or veterinary use.

10-allyl-1,13-dimethyl-10-azatricyclo[7.3.1.0~2,7~]trideca-2,4,6-trien-4-ol - 7619-35-4

Specification

Description SKF-10047 is a sigma-1 receptor agonist.
CAS No. 7619-35-4
Molecular Formula C17H24ClNO
Molecular Weight 293.8 g/mol
IUPAC Name 1,13-dimethyl-10-prop-2-enyl-10-azatricyclo[7.3.1.02,7]trideca-2(7),3,5-trien-4-ol
Standard InChI InChI=1S/C17H23NO/c1-4-8-18-9-7-17(3)12(2)16(18)10-13-5-6-14(19)11-15(13)17/h4-6,11-12,16,19H,1,7-10H2,2-3H3
Standard InChI Key ZTGMHFIGNYXMJV-BZJVTDFFSA-N
Isomeric SMILES C[C@H]1[C@@H]2CC3=C([C@]1(CC[NH+]2CC=C)C)C=C(C=C3)O.[Cl-]
SMILES CC1C2CC3=C(C1(CCN2CC=C)C)C=C(C=C3)O
Canonical SMILES CC1C2CC3=C(C1(CC[NH+]2CC=C)C)C=C(C=C3)O.[Cl-]
Appearance Solid powder

Mass Molarity Calculator
  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g
Molecular Mass Calculator
Related : Promising Compounds and Repurposed Drugs for COVID-19